Cas no 286472-03-5 (2,3-Dihydro-pyrano2,3-bpyridin-4-one)

• Product Name: 2,3-Dihydro-pyrano2,3-bpyridin-4-one
• CAS No: 286472-03-5
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 248649
• Update Time: 2025-10-24

2,3-Dihydro-pyrano2,3-bpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyrano[2,3-b]pyridin-4-one,2,3-dihydro-
• 2,3-Dihydropyrano[2,3-b]pyridin-4(4H)-one
• 2,3-DICHLORO-4,4-DI(4-METHOXYPHENYL)BUT-2-ENOIC ACID
• 2,3-dihydro-4H-thiopyrano[2,3-b]pyridin-4-one
• 2,3-dihydro-4-nitro-1H-indene
• 2,3-dihydro-4-oxothiopyrano[2,3-b]pyridine
• 2,3-dihydrothiopyrano[2,3-b]pyridin-4(4H)-one
• 2,3-dihydro-thiopyrano[2,3-b]pyridin-4-one
• 2H-thiopyrano[2,3-b]-pyridin-4(3H)-one
• 4-Nitro-indan
• 4-nitroindane
• dihydro-4H-thiopyrano[2,3-b]pyridin-4-one
• 2,3-Dihydro-pyrano2,3-bpyridin-4-one

• Inchi： 1S/C8H7NOS/c10-7-3-5-11-8-6(7)2-1-4-9-8/h1-2,4H,3,5H2
• InChI Key： YVONCYKXWZJWHM-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C(CC1)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 165.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3

Experimental Properties

• PSA: 39.19000
• LogP: 1.04680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,3-Dihydro-pyrano2,3-bpyridin-4-one

Exploring the Chemical Properties and Applications of 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one (CAS No: 286472-03-5)

The compound 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one, identified by the CAS registry number 286472-03-5, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrano-pyridones, which are known for their aromatic heterocyclic framework. The molecule consists of a pyridone ring fused with a dihydropyran ring, creating a bicyclic structure that contributes to its stability and reactivity.

Recent studies have highlighted the potential of 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one in various fields, including pharmaceuticals and materials science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound for researchers. The compound's structure allows for easy functionalization, enabling the creation of derivatives with enhanced properties.

In terms of synthesis, the compound can be prepared through several methods, including cyclization reactions and coupling strategies. One notable approach involves the condensation of appropriate aldehydes or ketones with amino alcohols under specific conditions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The pharmacological properties of 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one have been extensively studied. Research indicates that it exhibits significant antioxidant activity, which could be beneficial in the development of anti-inflammatory and neuroprotective agents. Additionally, its ability to modulate enzyme activity suggests potential applications in drug design targeting metabolic disorders.

In the realm of materials science, the compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its rigid structure and functionalizable groups make it an ideal candidate for constructing porous materials with tailored properties. Recent breakthroughs in this area have demonstrated its effectiveness in gas storage and catalysis.

The environmental impact of synthesizing and using 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one has also been a topic of interest. Researchers are exploring greener synthesis routes that minimize waste and energy consumption. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, 2,3-Dihydro-pyrano[2,3-b]pyridin-4-one (CAS No: 286472-03-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.